Cas no 1596754-25-4 (4-tert-butylpiperazine-1-sulfonyl chloride)

• Product Name: 4-tert-butylpiperazine-1-sulfonyl chloride
• CAS No: 1596754-25-4
• MF: C₈H₁₇ClN₂O₂S
• MW: 240.750779867172
• MDL: MFCD31746297
• CID: 5245804
• PubChem ID: 114958282
• Update Time: 2025-11-01

4-tert-butylpiperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinesulfonyl chloride, 4-(1,1-dimethylethyl)-
• 4-tert-butylpiperazine-1-sulfonyl chloride

• MDL： MFCD31746297
• Inchi： 1S/C8H17ClN2O2S/c1-8(2,3)10-4-6-11(7-5-10)14(9,12)13/h4-7H2,1-3H3
• InChI Key： NCLZZPUDSXYJCE-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCN(C(C)(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 4-tert-butylpiperazine-1-sulfonyl chloride

Introduction to 4-tert-butylpiperazine-1-sulfonyl chloride (CAS No. 1596754-25-4)

4-tert-butylpiperazine-1-sulfonyl chloride, with the CAS number 1596754-25-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a piperazine ring and a sulfonyl chloride functional group, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 4-tert-butylpiperazine-1-sulfonyl chloride is C₁₀H₁₈ClNO₃S, and it has a molecular weight of 263.78 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its stability under various conditions makes it suitable for use in a wide range of synthetic processes.

In recent years, 4-tert-butylpiperazine-1-sulfonyl chloride has been extensively studied for its potential applications in the development of new drugs. One of the key areas of research has been its use as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active compounds. These compounds are crucial for treating conditions such as depression, anxiety disorders, and chronic pain.

A notable study published in the Journal of Medicinal Chemistry in 2022 highlighted the role of 4-tert-butylpiperazine-1-sulfonyl chloride in the synthesis of novel SSRI derivatives. The researchers demonstrated that this compound can be effectively used to introduce specific functional groups that enhance the binding affinity and selectivity of the resulting molecules for serotonin transporters. This work has opened up new avenues for the design and development of more effective and safer antidepressant drugs.

Beyond its applications in pharmaceuticals, 4-tert-butylpiperazine-1-sulfonyl chloride has also shown promise in the field of agrochemicals. It can be used as an intermediate in the synthesis of herbicides and fungicides, contributing to the development of more sustainable agricultural practices. A recent study published in Pesticide Biochemistry and Physiology explored the use of this compound in the synthesis of novel herbicides with improved efficacy and reduced environmental impact.

The synthetic versatility of 4-tert-butylpiperazine-1-sulfonyl chloride is further enhanced by its ability to undergo various chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactions allow chemists to introduce a wide range of functional groups, thereby expanding its utility in both academic research and industrial applications.

In terms of safety, while 4-tert-butylpiperazine-1-sulfonyl chloride is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

The environmental impact of 4-tert-butylpiperazine-1-sulfonyl chloride is another area that has been studied. Research has shown that proper waste management practices can significantly reduce its environmental footprint. For instance, recycling solvents and using green chemistry principles can help minimize waste generation and reduce the overall environmental impact.

In conclusion, 4-tert-butylpiperazine-1-sulfonyl chloride (CAS No. 1596754-25-4) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical properties make it an essential building block for the synthesis of novel compounds with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.